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Compound of Interest

Compound Name: N,N-Dioctyl-Formamide
CAS No.: 6280-57-5
Cat. No.: B1596055

Get Quote

Executive Summary

This technical guide analyzes N,N-Dioctylformamide (DOF), a specialized "designer solvent”

belonging to the class of N,N-dialkylamides. Unlike its commodity cousin N,N-
Dimethylformamide (DMF), DOF is characterized by extreme lipophilicity and high radiolytic
stability. It is primarily engineered for the nuclear fuel cycle as an incinerable (CHON-based)
alternative to organophosphorus extractants (e.g., TBP).

Critical Notice: Due to the specialized nature of DOF, standard commercial Safety Data Sheets
(SDS) are often sparse. This guide synthesizes available data with "read-across" toxicology
from homologous dialkylamides to provide a robust safety and operational framework.

Part 1: Chemical Architecture & Physicochemical
Profile[1]

The utility of DOF lies in its amphiphilic structure.[1] It possesses a polar formamide "head"
capable of coordinating metal cations and two hydrophobic octyl "tails" that ensure solubility in
non-polar diluents (e.g., dodecane, kerosene).

Structural Visualization
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Figure 1: Functional Architecture of N,N-Dioctylformamide
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hvsicochemical bl

Value
Property . . Operational Implication
(Experimental/Predicted*)
CAS Number 4088-27-1 Unique Identifier
High Carbon/Oxygen ratio
Formula T )
ensures clean incineration.
) Low volatility compared to
Molecular Weight ~269.47 g/mol
DMF.[1]
Requires high vacuum for
Boiling Point > 300°C (Predicted) distillation; low inhalation risk
at RT.[1]
. Lighter than water; organic
Density ~0.86 - 0.88 g/mL

phase floats in extraction.[1]

Solubility (Water)

Negligible (< 10 mg/L)

Distinct aqueous/organic
phase separation (no

emulsions).

Flash Point

> 140°C (Open Cup)

Class IlIB Combustible Liquid
(Low fire risk).[1]

*Note: Where specific experimental data for the dioctyl homolog is absent, values are

interpolated from N,N-dihexyl and N,N-didecyl analogs.
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Part 2: Risk Assessment & Toxicology (The "Read-
Across" Analysis)

As a Senior Scientist, | must highlight that while DOF is less volatile than DMF, its lipophilicity
presents a distinct permeation hazard.[1] We utilize "Read-Across" methodology from N,N-
Dimethylformamide (DMF) and N,N-Dibutylformamide to establish this safety profile.

Health Hazard Classification (GHS)

o Reproductive Toxicity (Category 1B):H360D - May damage the unborn child.[1] (Inferred from
Formamide moiety).[1][2][3][4]

 Skin Irritation (Category 2):H315 - Causes skin irritation.[1] The octyl chains act as
permeation enhancers, stripping natural oils.[1]

e Eye Irritation (Category 2A):H319 - Causes serious eye irritation.

e Aquatic Toxicity (Chronic 2):H411 - Toxic to aquatic life with long-lasting effects.[1] (Due to
low water solubility and high logP).[1]

Critical Exposure Pathways

o Dermal Absorption (Primary Risk): Unlike water-soluble DMF which washes off, DOF binds
to the lipid bilayer of the skin.[1]

o Protocol: Standard Nitrile gloves are insufficient for prolonged contact (Breakthrough < 15
mins).[1]

o Requirement: Use Silver Shield (Laminate) or Thick Butyl gloves for handling neat
solutions.[1]

e Aerosol Inhalation: While vapor pressure is low, high-speed mixing (e.g., centrifugal
contactors) creates aerosols.[1]

o Requirement: All mixing must occur within a certified Fume Hood or Glovebox.[1]
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Part 3: Strategic Applications in Nuclear

Reprocessing

DOF is a "CHON" extractant (Carbon, Hydrogen, Oxygen, Nitrogen). Unlike Tributyl Phosphate
(TBP), DOF produces no phosphate residues upon incineration, significantly reducing the
volume of secondary radioactive waste.

Extraction Mechanism

DOF extracts actinides via a solvation mechanism at moderate acidity and an ion-pair
mechanism at high acidity.[1]
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Figure 2: Actinide Extraction Mechanism via Solvation
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Part 4: Experimental Workflow
Protocol: Determination of Distribution Ratios () for
Actinides

Objective: Quantify the extraction efficiency of DOF for U(VI) or Pu(lV) relative to nitric acid
concentration.

Reagents:
e 0.5 M DOF in n-dodecane (Pre-equilibrated).
 Nitric Acid standards (0.1 M — 6.0 M).[1]
e Actinide Tracer (
or
).
Step-by-Step Methodology:
e Pre-equilibration (Crucial Step):

o Contact the organic phase (DOF/dodecane) with neat nitric acid (same molarity as the
test) for 10 minutes.

o Reasoning: Amides extract nitric acid.[1] Failure to pre-equilibrate results in acid depletion
during the metal extraction, skewing the final acidity data.[1]

e Phase Contact:

o Combine 1 mL Organic Phase + 1 mL Aqueous Phase (spiked with tracer) ina 2 mL
Eppendorf tube.

o Agitate vigorously (Vortex) for 30 minutes at 25°C.

o Safety Check: Ensure cap seal is tight to prevent aerosol release.[1]
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e Separation:
o Centrifuge at 3000 x g for 5 minutes to ensure total phase separation.

o Visual Check: Look for "Third Phase Formation" (a heavy, organic-rich middle layer).[1] If
observed, the loading capacity has been exceeded.

e Sampling & Analysis:

o Aliquot 100 pL from both phases.

o Analyze via Liquid Scintillation Counting (LSC) or Alpha Spectroscopy.[1]
 Calculation:

o Success Criteria: A

indicates successful extraction.[1]

Part 5: Emergency & Storage Protocols

Scenario

Immediate Action

Scientific Rationale

Skin Contact

Do NOT use water
immediately. Blot with dry
absorbent pads first, then

wash with soap/water.[1]

Water may spread the
hydrophobic solvent over a
larger skin area before

emulsifying.[1]

Absorb with vermiculite or

Sawdust + Oxidizers (Nitric

Spill (Lab) sand.[1] Do not use sawdust. Acid often present) = Fire
[1] Hazard.[1]
Use Dry Chemical, Water jet will scatter the
Fire burning liquid (lower density).
, or Alcohol-resistant foam.[1] [1]
Amides can hydrolyze to
Store under Nitrogen blanket amines/carboxylic acids upon
Storage )
in amber glass. prolonged exposure to
moisture/light.[1]
© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-Octylformamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Octylformamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Octylformamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Octylformamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Octylformamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Octylformamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Octylformamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Octylformamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Octylformamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Octylformamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Octylformamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596055?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

e PubChem. (2024).[1] Compound Summary: N,N-Dialkylamides.[1][5][6][7] National Library of
Medicine.[1] [Link]

+ European Chemicals Agency (ECHA). (2023).[1] Registration Dossier: N,N-Dibutylformamide
(Read-Across Source).[1][Link]

e Musikas, C. (1987).[1] Solvent Extraction for the Chemical Separations of the 5f Elements.[1]
Inorganica Chimica Acta.[1] (Seminal work on Amide extractants).

o Pathak, P.N., et al. (2001).[1] N,N-Dialkylamides as extractants for actinides.[1][5][6]
Radiochimica Acta.[1][5] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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